Cas no 2370-14-1 (1-Octanol,2,2-dimethyl-)

• Product Name: 1-Octanol,2,2-dimethyl-
• CAS No: 2370-14-1
• MF: C₁₀H₂₂O
• MW: 158.281083583832
• CID: 250894
• PubChem ID: 520068
• Update Time: 2025-06-07

1-Octanol,2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Octanol,2,2-dimethyl-
• 2 2-DIMETHYLOCTANOL
• 2,2-dimethyloctan-1-ol
• 2,2-Dimethyl-1-octanol
• DTXSID60334237
• 2, 2-dimethyloctan-1-ol
• AKOS006274065
• 2370-14-1
• 2,2-Dimethyloctanol
• 1-Octanol, 2,2-dimethyl-
• 2,2-dimethyl-octan-1-ol
• CHEBI:183268
• SCHEMBL1021722
• FT-0691331
• F87240

• Inchi： 1S/C10H22O/c1-4-5-6-7-8-10(2,3)9-11/h11H,4-9H2,1-3H3
• InChI Key： KEXGXAGJHHCTKD-UHFFFAOYSA-N
• SMILES： OCC(C)(C)CCCCCC

Computed Properties

• Exact Mass: 158.16716
• Monoisotopic Mass: 158.167065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 86.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 3.8

Experimental Properties

• Density: 0.828±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: <-53 ºC
• Boiling Point: 208 ºC
• Flash Point: 81.1±8.6 ºC,
• Refractive Index: 1.4398 (589.3 nm 20 ºC)
• Solubility: Very slightly soluble (0.22 g/l) (25 º C),
• PSA: 20.23
• LogP: 2.97530

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols

Additional information on 1-Octanol,2,2-dimethyl-

2,2-Dimethyl-1-octanol (CAS No. 2370-14-1): A Comprehensive Overview

2,2-Dimethyl-1-octanol, also known as octanol, 2,2-dimethyl-, is an organic compound with the CAS registry number 2370-14-1. This compound belongs to the family of alcohols and is characterized by its eight-carbon chain structure with a hydroxyl group (-OH) attached to the first carbon atom. The presence of two methyl groups on the second carbon gives this compound its distinctive branching and unique chemical properties. This article provides an in-depth analysis of 2,2-dimethyl-1-octanol, including its physical properties, chemical synthesis, applications, and recent research advancements.

Physical Properties and Structure: 2,2-Dimethyl-1-octanol has a molecular formula of C₁₀H₂₀O and a molecular weight of 156.26 g/mol. Its structure consists of a straight-chain octane backbone with two methyl groups branching off the second carbon atom. The hydroxyl group at the terminal end imparts polar characteristics to the molecule, making it less volatile compared to its unbranched counterparts. The compound is typically a colorless liquid with a characteristic odor and a boiling point of approximately 185°C at standard atmospheric pressure.

Chemical Synthesis: The synthesis of 2,2-dimethyl-1-octanol can be achieved through various methods, including oxidation-reduction reactions and catalytic hydrogenation. One common approach involves the oxidation of 2,2-dimethylheptane followed by reduction to yield the alcohol. Recent advancements in catalytic systems have enabled more efficient and environmentally friendly production methods. For instance, researchers have explored the use of enzymes and transition metal catalysts to enhance reaction selectivity and minimize byproducts.

Applications in Industry: 2,2-Dimethyl-1-octanol finds applications in diverse industries due to its unique properties. In the pharmaceutical sector, it serves as a precursor for synthesizing bioactive compounds and drug delivery systems. Its ability to form stable emulsions makes it valuable in cosmetic formulations and food additives. Additionally, this compound is used as a solvent in industrial processes where its low volatility and high solvating power are advantageous.

Recent Research Findings: Recent studies have focused on leveraging 2,2-dimethyl-1-octanol for advanced materials science applications. For example, researchers have investigated its potential as a building block for synthesizing biodegradable polymers. These polymers exhibit excellent mechanical properties and are being explored for use in sustainable packaging materials. Furthermore, ongoing research into its role as a chiral auxiliary in asymmetric synthesis has opened new avenues for producing enantiomerically pure compounds.

Environmental Considerations: The environmental impact of 2,2-dimethyl-1-octanol has also been a topic of interest. Studies indicate that this compound undergoes biodegradation under aerobic conditions, making it less persistent in the environment compared to some other alcohols. However, further research is needed to fully understand its ecological footprint and develop strategies for minimizing waste during industrial processes.

Future Prospects: Looking ahead, the versatility of 2,2-dimethyl-1-octanol positions it as a key player in emerging fields such as green chemistry and sustainable manufacturing. Its ability to serve as both a solvent and a precursor for valuable compounds makes it an attractive candidate for future innovations. Continued research into its synthesis pathways and applications will undoubtedly unlock new opportunities across various industries.

In conclusion, cas no 2370-14-1, or octanol 2,2-dimethyl, is a multifaceted compound with significant potential in both traditional and cutting-edge applications. By leveraging recent research findings and adopting sustainable practices, this compound can contribute to advancements in science and industry while maintaining environmental responsibility.